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Cat. No.: B1294429
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Introduction

Diethyl trisulfide, a volatile organosulfur compound, is a significant contributor to the aroma
profile of various natural products and processed foods. Its high volatility and potent,
characteristic odor make it a molecule of great interest in the fields of flavor chemistry, sensory
science, and toxicology. This technical guide provides an in-depth analysis of the volatility and
odor profile of diethyl trisulfide, presenting key quantitative data, detailed experimental
methodologies, and an exploration of the underlying biochemical pathways of its perception.

Volatility Profile

The volatility of a compound is a critical determinant of its presence in the headspace of a
substance and its subsequent interaction with olfactory receptors. The volatility of diethyl
trisulfide is characterized by its boiling point and vapor pressure.

Quantitative Volatility Data
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Property Value Conditions

Boiling Point 217.0°C @ 760.00 mm Hg[1]
82 °C @ 10 Torr

Vapor Pressure 0.168 mmHg @ 25 °C (estimated)[2]

Experimental Protocols for Volatility Determination

Standardized methods are crucial for the accurate and reproducible determination of a
compound's volatility. The following are summaries of relevant ASTM International protocols.

1. Boiling Point Determination (ASTM D1078, ASTM E133):
This method involves the distillation of the sample under controlled conditions.

o Apparatus: A distillation flask, condenser, and a calibrated thermometer or temperature
probe.

o Procedure: A specified volume of diethyl trisulfide is placed in the distillation flask. Heat is
applied, and the temperature at which the liquid boils and its vapor condenses is recorded as
the boiling point. For substances like diethyl trisulfide that may decompose at their
atmospheric boiling point, distillation under reduced pressure (vacuum distillation) is
employed, and the boiling point at that pressure is reported.

2. Vapor Pressure Determination by Reid Method (ASTM D323):
This method is suitable for volatile, low-viscosity liquids.
o Apparatus: A two-part apparatus consisting of a liquid chamber and a vapor chamber.

o Procedure: The chilled sample is introduced into the liquid chamber. The vapor chamber, at a
controlled temperature, is attached to the liquid chamber. The apparatus is agitated until a
constant pressure is reached, which is recorded as the Reid Vapor Pressure.

Odor Profile
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Diethyl trisulfide is characterized by a potent and distinct sulfurous odor. Its aroma is often
described as resembling garlic, onion, and cooked cabbage.[3] It has been identified as a key
aroma compound in foods such as preserved egg yolk.[4]

Quantitative Odor Data

While a specific, peer-reviewed odor threshold for diethyl trisulfide is not readily available in
the surveyed literature, the thresholds of structurally similar compounds, such as dimethyl
trisulfide, highlight the extreme potency of this class of molecules. The odor threshold for
dimethyl trisulfide has been reported to be as low as 1 part per trillion.[5] This suggests that
diethyl trisulfide is also likely to have a very low odor detection threshold.

Compound Odor Descriptor(s) Odor Threshold (in air)
Diethyl Trisulfide Sulfurous, Garlic, Onion Not explicitly found
Dimethyl Trisulfide Sulfurous, Cabbage-like ~1 ppt (parts per trillion)[5]

Experimental Protocols for Odor Profile Analysis

The characterization of a compound's odor profile involves both sensory and instrumental
analysis.

1. Gas Chromatography-Olfactometry (GC-O):

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with human sensory perception.

o Apparatus: A gas chromatograph equipped with a sniffing port at the column outlet, allowing
a trained sensory panelist to smell the eluting compounds.

o Procedure: A volatile extract of a sample containing diethyl trisulfide is injected into the GC.
As individual compounds elute from the column, they are split between a chemical detector
(like a mass spectrometer for identification) and the sniffing port. The panelist records the
odor character and intensity of each eluting compound at its specific retention time. This
allows for the direct correlation of a specific chemical with its perceived aroma.

2. Sensory Panel Analysis for Odor Threshold Determination (ASTM E679):
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This standard practice provides a method for determining odor detection thresholds using a
forced-choice ascending concentration series.

o Panelists: A group of trained and screened sensory panelists is required.

e Procedure: A series of samples with increasing concentrations of diethyl trisulfide in a
neutral medium (e.g., air or water) is prepared. Panelists are presented with sets of three
samples, two of which are blanks (the neutral medium) and one contains the odorant. They
are forced to choose the sample that is different. The lowest concentration at which a
panelist can reliably detect the odorant is their individual threshold. The group threshold is
then calculated from the individual thresholds.

3. Dynamic Olfactometry (EN 13725):

This European standard specifies a method for determining the odor concentration of a gas
sample using dynamic olfactometry.

o Apparatus: An olfactometer, which is a device that dilutes the odorous gas sample with a
controlled flow of odorless air.

e Procedure: A panel of selected and trained assessors sniffs the diluted gas stream. The
dilution is systematically decreased until the assessors can just detect the odor. The odor
concentration is expressed in European Odour Units per cubic meter (ouE/m3), which
corresponds to the dilution factor required to reach the 50% detection threshold of the panel.

[6]

Olfactory Signaling Pathway for Sulfur Compounds

The perception of sulfur compounds like diethyl trisulfide involves a complex signaling
cascade initiated by the binding of the odorant molecule to specific olfactory receptors (ORS) in
the nasal epithelium. Recent research has highlighted the crucial role of metal ions, particularly
copper, in the detection of thiols and sulfides.

The following diagram illustrates the proposed signaling pathway for the detection of a sulfur
compound, mediated by a G-protein coupled olfactory receptor, with the involvement of a
copper ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling the Sensory and Physical Characteristics of
Diethyl Trisulfide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294429+#volatility-and-odor-profile-of-diethyl-
trisulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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